16-Carboxy-17,18,19,20-tetranor-leukotriene E3
16-Carboxy-17,18,19,20-tetranor-leukotriene E3
16-carboxy-17,18,19,20-tetranor-leukotriene E3 is an icosanoid that is leukotriene E4 in which the non-conjugated double bond has been reduced to a single bond and four methylene groups have been lost from the resulting carboxyalkyl chain. It has a role as a metabolite. It is a secondary alcohol, a tricarboxylic acid, a L-cysteine thioether, an icosanoid and a non-proteinogenic L-alpha-amino acid. It derives from a leukotriene E4.
Brand Name:
Vulcanchem
CAS No.:
122069-63-0
VCID:
VC0219072
InChI:
InChI=1S/C19H29NO7S/c20-14(19(26)27)13-28-16(15(21)9-8-12-18(24)25)10-6-4-2-1-3-5-7-11-17(22)23/h1-4,6,10,14-16,21H,5,7-9,11-13,20H2,(H,22,23)(H,24,25)(H,26,27)/b3-1-,4-2+,10-6+/t14-,15-,16+/m0/s1
SMILES:
C(CC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N)CC(=O)O
Molecular Formula:
C11H17N3O5
Molecular Weight:
415.5 g/mol
16-Carboxy-17,18,19,20-tetranor-leukotriene E3
CAS No.: 122069-63-0
Main Products
VCID: VC0219072
Molecular Formula: C11H17N3O5
Molecular Weight: 415.5 g/mol
| CAS No. | 122069-63-0 |
|---|---|
| Product Name | 16-Carboxy-17,18,19,20-tetranor-leukotriene E3 |
| Molecular Formula | C11H17N3O5 |
| Molecular Weight | 415.5 g/mol |
| IUPAC Name | (5Z,7E,9E,11R,12S)-11-[(2R)-2-amino-2-carboxyethyl]sulfanyl-12-hydroxyhexadeca-5,7,9-trienedioic acid |
| Standard InChI | InChI=1S/C19H29NO7S/c20-14(19(26)27)13-28-16(15(21)9-8-12-18(24)25)10-6-4-2-1-3-5-7-11-17(22)23/h1-4,6,10,14-16,21H,5,7-9,11-13,20H2,(H,22,23)(H,24,25)(H,26,27)/b3-1-,4-2+,10-6+/t14-,15-,16+/m0/s1 |
| Standard InChIKey | LDJCPGIDJQSRGG-XFJBKEMKSA-N |
| Isomeric SMILES | C(C/C=C\C=C\C=C\[C@H]([C@H](CCCC(=O)O)O)SC[C@@H](C(=O)O)N)CC(=O)O |
| SMILES | C(CC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N)CC(=O)O |
| Canonical SMILES | C(CC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N)CC(=O)O |
| Description | 16-carboxy-17,18,19,20-tetranor-leukotriene E3 is an icosanoid that is leukotriene E4 in which the non-conjugated double bond has been reduced to a single bond and four methylene groups have been lost from the resulting carboxyalkyl chain. It has a role as a metabolite. It is a secondary alcohol, a tricarboxylic acid, a L-cysteine thioether, an icosanoid and a non-proteinogenic L-alpha-amino acid. It derives from a leukotriene E4. |
| Synonyms | 16-carboxytetranordihyroleukotriene E4 tetranor LTE4 |
| PubChem Compound | 6443958 |
| Last Modified | Nov 11 2021 |
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